Cas no 1806028-34-1 (Ethyl 3-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1806028-34-1
• MF: C₁₁H₈F₇NO₃
• MW: 335.174947738647
• CID: 4829169
• Update Time: 2025-06-25

Ethyl 3-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H8F7NO3/c1-2-21-7(20)3-6-8(12)9(22-11(16,17)18)5(4-19-6)10(13,14)15/h4H,2-3H2,1H3
• InChI Key： GEXWNNJFPXENFE-UHFFFAOYSA-N
• SMILES： FC1=C(C(C(F)(F)F)=CN=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate

Ethyl 3-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate (CAS No. 1806028-34-1): A Comprehensive Overview

Ethyl 3-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate, identified by its CAS number 1806028-34-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its unique structural and electronic properties, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Ethyl 3-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate incorporates multiple fluorinated substituents, including a 3-fluoro group, a 4-(trifluoromethoxy) moiety, and a 5-(trifluoromethyl) group. These fluorine atoms are strategically positioned to enhance the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The presence of these fluorinated groups also imparts electron-withdrawing effects, influencing the reactivity and electronic properties of the molecule.

In recent years, there has been a surge in research focusing on the development of novel fluorinated pyridine derivatives due to their potential therapeutic applications. The compound Ethyl 3-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate has been extensively studied for its role as a key intermediate in the synthesis of pharmacologically active agents. Its structural features make it particularly useful in the development of small-molecule drugs targeting various diseases, including cancer, inflammation, and infectious disorders.

The synthesis of Ethyl 3-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the pyridine core is achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. These synthetic strategies have been optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

The pharmacological potential of Ethyl 3-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate has been explored in several preclinical studies. Researchers have demonstrated its ability to modulate various biological pathways by acting as a precursor for more complex drug molecules. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression. Additionally, its interaction with receptors and ion channels has been investigated for potential applications in treating neurological disorders.

The use of computational chemistry and molecular modeling techniques has further enhanced our understanding of the pharmacological properties of Ethyl 3-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate. These methods allow researchers to predict the binding affinity and metabolic stability of the compound, facilitating the design of more effective drug candidates. The integration of experimental data with computational insights has led to significant advancements in rational drug design.

In conclusion, Ethyl 3-fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetate (CAS No. 1806028-34-1) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and synthetic accessibility make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the discovery and development of next-generation drugs.